9-[4-O-[2-O-(alpha-L-Fucopyranosyl)-beta-D-galactopyranosyl]-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyloxy]nonanoic acid methyl ester

• Molecular Formula: C30H53NO17
• Molecular Weight: 699.7 g/mol
• IUPAC Name: methyl 9-[(2R,3R,4R,5S,6R)-3-acetamido-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxynonanoate
• InChI: InChI=1S/C30H53NO17/c1-14-20(36)23(39)25(41)29(44-14)48-27-24(40)21(37)16(12-32)45-30(27)47-26-17(13-33)46-28(19(22(26)38)31-15(2)34)43-11-9-7-5-4-6-8-10-18(35)42-3/h14,16-17,19-30,32-33,36-41H,4-13H2,1-3H3,(H,31,34)/t14-,16+,17+,19+,20+,21-,22+,23+,24-,25-,26+,27+,28+,29-,30-/m0/s1
• InChI Key: RFCJRSPWDJBDOC-JZBPMIOASA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@@H]2[C@H]([C@H]([C@H](O[C@H]2O[C@@H]3[C@H](O[C@H]([C@@H]([C@H]3O)NC(=O)C)OCCCCCCCCC(=O)OC)CO)CO)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(OC(C(C3O)NC(=O)C)OCCCCCCCCC(=O)OC)CO)CO)O)O)O)O)O

Description

Methyl 8-{[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->4)-N-acetyl-beta-D-glucosaminyl]oxy}nonanoate is an amino trisaccharide and a glucosamine oligosaccharide.

Scientific Research Applications

Synthesis and Chemical Structure

• Synthesis Techniques : Different synthesis methods for similar compounds have been explored. For instance, Ogura et al. (1987) detailed the synthesis of various 9-O-acyl derivatives of N-acetyl- and N-glycoloyl-neuraminic acid, which are structurally related to the compound (Ogura et al., 1987).

• Structural Analysis : Studies like that of Watt et al. (2000), which focused on the synthesis and X-ray crystal structure of methyl alpha-L-fucopyranosyl-(1-->2)-beta-D-galactopyranosyl-(1-->2)-alpha-D-xylopyranoside, provide insights into the structural aspects of compounds similar to the one (Watt et al., 2000).

• Complex Molecule Synthesis : Research by Rana et al. (1981) on the chemical synthesis of complex oligosaccharides which include structures similar to the compound , adds to the understanding of its possible synthesis pathways and chemical behavior (Rana et al., 1981).

Potential Applications in Biochemistry

• Glycosylation Reactions : Studies like those by Urge et al. (1992) on the preparation and potential stability of N-glycosyl bonds in glycosylated asparagine derivatives, though not directly related to the compound, offer insights into the biochemical applications of similar glycosylated structures (Urge et al., 1992).

• Biochemical Assays : The work by Sykes et al. (1983) on modified assay procedures using similar trisaccharides hints at potential biochemical or diagnostic applications of compounds like the one (Sykes et al., 1983).